Cas no 828268-16-2 (Phosphonic acid, [(2R)-2,3-dihydroxy-2-phenylpropyl]-, diethyl ester)

• Product name: Phosphonic acid, [(2R)-2,3-dihydroxy-2-phenylpropyl]-, diethyl ester
• CAS No: 828268-16-2
• MF: C₁₃H₂₁O₅P
• MW: 288.27664
• CID: 681646
• PubChem ID: 71417021

Phosphonic acid, [(2R)-2,3-dihydroxy-2-phenylpropyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2R)-2,3-dihydroxy-2-phenylpropyl]-, diethyl ester
• (2R)-3-diethoxyphosphoryl-2-phenylpropane-1,2-diol
• 828268-16-2
• Diethyl [(2R)-2,3-dihydroxy-2-phenylpropyl]phosphonate
• DTXSID80836369

• Inchi： InChI=1S/C13H21O5P/c1-3-17-19(16,18-4-2)11-13(15,10-14)12-8-6-5-7-9-12/h5-9,14-15H,3-4,10-11H2,1-2H3/t13-/m1/s1
• InChI Key： AJVURECVXBUIBV-CYBMUJFWSA-N
• SMILES： CCOP(=O)(CC(CO)(C1=CC=CC=C1)O)OCC

Computed Properties

• Exact Mass: 288.11266076g/mol
• Monoisotopic Mass: 288.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 85.80000
• LogP: 2.13260